
BI 2536 Maximum Tolerated Dose & Safety
Profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bi 2536

CAS No.: 755038-02-9

Cat. No.: S521131

Get Quote

Dosing Schedule
Maximum
Tolerated
Dose (MTD)

Dose-Limiting Toxicities
(DLTs)

Most Frequent Adverse
Events

Single 1-hour IV infusion
on Day 1 of a 21-day

cycle [1]

200 mg [1] Reversible neutropenia [1] Neutropenia (grade 3-4),
nausea, fatigue, anorexia

[1]

1-hour IV infusion on 3

consecutive days (Days 1-
3) of a 21-day cycle [2]

60 mg [2] Hematologic events,

hypertension, elevated
liver enzymes, fatigue [2]

Fatigue, leukopenia,

constipation, nausea,
mucosal inflammation [2]

Detailed Clinical Trial Protocols

For your technical documentation, here are the key methodological details from the studies that established

the MTD.

1. Study Design & Population

Design: The trials were open-label, phase I dose-escalation studies. The MTD was defined as the
highest dose at which no more than 1 out of 6 patients experienced a DLT in the first treatment cycle

[2] [1].
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Population: Adult patients with confirmed diagnosis of advanced, non-resectable, or metastatic solid

tumors were enrolled. Patients had an Eastern Cooperative Oncology Group (ECOG) performance
status of 0-2 [2].

2. Safety & Tolerability Assessments

DLT Definition: Drug-related Common Terminology Criteria for Adverse Events (CTCAE) grade 3 or
4 non-hematologic toxicity (except reversible emesis/diarrhea); grade 4 neutropenia for ≥7 days or

with complicated infection; or grade 4 hematologic toxicity other than neutropenia [2].
Monitoring: Adverse events (graded by CTCAE v3.0), laboratory tests, electrocardiography, physical

examinations, and vital signs were used to determine safety [2].

3. Pharmacokinetic Profile

The pharmacokinetics of BI 2536 were linear within the tested dose range. The plasma concentration

profiles showed multi-compartmental behavior, with a terminal elimination half-life of 20–30 hours [2].

Mechanism of Action & Experimental Context

Understanding BI 2536's mechanism provides crucial context for troubleshooting experimental results.

Primary Target: BI 2536 is a potent and highly selective small-molecule inhibitor of Polo-like kinase 1

(PLK1), with a half-maximal inhibitory concentration (IC50) of 0.83 nM in a cell-free assay [3]. PLK1 is
a serine/threonine-protein kinase that is overexpressed in various human cancers and is a key

regulator of mitotic progression [2] [4].
Cellular Effects: Inhibition of PLK1 by BI 2536 leads to:

Cell cycle arrest at the G2/M phase [4] [5] [6].
Mitotic catastrophe, resulting in apoptosis [4] [5].

Recent studies also indicate it can induce GSDME-dependent pyroptosis via the caspase-3
pathway [6].

The following diagram illustrates the primary cell death pathways triggered by BI 2536 treatment:
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To cite this document: Smolecule. [BI 2536 Maximum Tolerated Dose & Safety Profile]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b521131#bi-2536-maximum-

tolerated-dose-clinical]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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